2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C15H13N3OS2
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 2-(4-methylquinolin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H13N3OS2/c1-10-8-14(17-12-5-3-2-4-11(10)12)21-9-13(19)18-15-16-6-7-20-15/h2-8H,9H2,1H3,(H,16,18,19)
• InChI Key: ASRADZLDBODOMW-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)NC3=NC=CS3

Description

2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as TAK-242 and is a small molecule inhibitor of Toll-like receptor 4 (TLR4) signaling.

Scientific Research Applications

2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has shown potential applications in various areas of scientific research. One of the significant applications is in the field of immunology. It has been reported that TAK-242 inhibits TLR4 signaling and reduces the production of pro-inflammatory cytokines. This property of TAK-242 makes it a potential candidate for the treatment of various inflammatory diseases (3).
Another area of application is in the field of cancer research. It has been reported that TAK-242 can inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation (4). TAK-242 has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment (5).

Mechanism of Action

The mechanism of action of 2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide involves the inhibition of TLR4 signaling. TLR4 is a receptor that plays a crucial role in the immune response. When TLR4 is activated, it triggers a cascade of events that leads to the production of pro-inflammatory cytokines. TAK-242 binds to TLR4 and prevents its activation, thereby reducing the production of pro-inflammatory cytokines (6).
Biochemical and Physiological Effects:
2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects. It has been reported that TAK-242 can reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α) (7). TAK-242 has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the immune response (8).

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its specificity towards TLR4 signaling. TAK-242 does not affect other TLRs, making it a useful tool for studying the role of TLR4 in various biological processes. However, one of the limitations of using TAK-242 is its solubility in water. TAK-242 is poorly soluble in water, which can make it challenging to use in some experiments (9).

Future Directions

There are several future directions for the research on 2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide. One of the directions is to explore its potential applications in the treatment of various inflammatory diseases such as rheumatoid arthritis and sepsis. Another direction is to investigate its role in the regulation of the gut microbiome, which has been shown to play a crucial role in various physiological processes. Additionally, the development of more soluble analogs of TAK-242 could overcome the limitations of its poor solubility in water and make it more useful in lab experiments (10).
In conclusion, 2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a small molecule inhibitor of TLR4 signaling that has potential applications in various areas of scientific research. Its specificity towards TLR4 signaling makes it a useful tool for studying the role of TLR4 in various biological processes. Future research on this compound could lead to the development of new treatments for various inflammatory diseases and cancer.
References:
1. Sato, M., et al. (2006). J Med Chem, 49(23), 6712-6715.
2. Toshima, H., et al. (2012). Bioorg Med Chem Lett, 22(9), 3268-3271.
3. Nagai, Y., et al. (2012). J Pharmacol Exp Ther, 341(2), 363-371.
4. Zhang, Q., et al. (2017). Oncotarget, 8(60), 102822-102835.
5. Wang, X., et al. (2016). Oncotarget, 7(27), 42126-42138.
6. Yamamoto, M., et al. (2003). Nat Immunol, 4(11), 1148-1154.
7. Kato, H., et al. (2012). J Immunol, 188(10), 4827-4835.
8. Kawai, T., & Akira, S. (2010). Nat Rev Immunol, 10(4), 227-238.
9. Takashima, K., et al. (2015). J Immunol Methods, 421, 1-9.
10. Li, Y., et al. (2017). Eur J Med Chem, 138, 115-126.

Synthesis Methods

The synthesis of 2-[(4-methyl-2-quinolinyl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide involves the reaction of 2-chloro-N-(1,3-thiazol-2-yl)acetamide with 4-methyl-2-mercaptobenzyl chloride in the presence of a base. The reaction yields the desired compound as a white solid. This synthesis method has been reported in various research articles (1, 2).